3alpha-hydroxy-3,5-dihydromonacolin L acid

• CAS RN: 113855-37-1
• Molecular Formula: C19H32O5
• Molecular Weight: 340.5 g/mol
• IUPAC Name: (3R,5R)-7-[(1R,2R,3S,6R,8aR)-3-hydroxy-2,6-dimethyl-1,2,3,5,6,7,8,8a-octahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid
• InChI: InChI=1S/C19H32O5/c1-11-3-5-17-13(7-11)8-18(22)12(2)16(17)6-4-14(20)9-15(21)10-19(23)24/h8,11-12,14-18,20-22H,3-7,9-10H2,1-2H3,(H,23,24)/t11-,12-,14-,15-,16+,17+,18-/m1/s1
• InChI Key: MRKCPMGQBNMKTA-GBRHIFDWSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@H]2[C@H]([C@H]([C@@H](C=C2C1)O)C)CC[C@H](C[C@H](CC(=O)O)O)O
• SMILES: CC1CCC2C(C(C(C=C2C1)O)C)CCC(CC(CC(=O)O)O)O
• synonyms: 3 alpha-hydroxy-3,5-dihydromonacolin L; 3-ADML; 3-hydroxy-3,5-dihydromonacolin L

Description

3alpha-hydroxy-3,5-dihydromonacolin L acid, also known as monacolin L, is a naturally occurring compound found in red yeast rice. It is a potent inhibitor of HMG-CoA reductase, an enzyme that plays a crucial role in cholesterol biosynthesis. Due to its cholesterol-lowering properties, monacolin L has been extensively studied for its potential therapeutic applications in treating hypercholesterolemia and cardiovascular diseases.

Scientific Research Applications

Enzymatic Activities and Bioremediation

3alpha-Hydroxysteroid dehydrogenase/carbonyl reductase (3alpha-HSD/CR) from Comamonas testosteroni is instrumental in oxidizing a variety of steroid substrates, including androstanedione, 5alpha-dihydrotestosterone, and the steroid antibiotic fusidic acid. This enzyme also plays a critical role in the bioremediation of natural and synthetic toxicants by C. testosteroni, highlighting its potential application in environmental clean-up and waste management processes (Maser, Möbus, & Xiong, 2000).

Therapeutic Applications

Research has shown that various forms of 3alpha-hydroxysteroid dehydrogenase, like type 2 3alpha-HSD (AKR1C3), are implicated in the metabolism of androgens, estrogens, progestins, and prostaglandins. Elevated expression of AKR1C3 is highly associated with prostate carcinoma, making it a potential target for cancer therapy (Fung et al., 2006).

Industrial and Chemical Engineering

In the context of chemical engineering, modifications in glycerol metabolism in Escherichia coli have been made to enhance the production of 3-hydroxypropionic acid, a valuable biochemical for bioplastic manufacturing. This demonstrates the utility of enzymes related to 3alpha-hydroxy-3,5-dihydromonacolin L acid in industrial biotechnology (Kim et al., 2014).

Diagnostic and Analytical Applications

The enzyme 3alpha-HSD from Pseudomonas testosteroni has been used in a cost-effective enzymic colorimetric method for the determination of bile acid in serum and bile, demonstrating its potential in diagnostic and analytical applications (Rani, Garg, & Pundir, 2004).

Crystallography and Structural Biology

The crystal structure of human type III 3alpha-HSD/bile acid binding protein complexed with NADP(+) and ursodeoxycholate has been determined, offering insights into the enzyme’s ability to catalyze various hydroxysteroid reactions. This is crucial for understanding the enzyme's role in human physiology and disease (Jin et al., 2001).